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Compound of Interest

Compound Name: Anavenol

Cat. No.: B1664951

A comprehensive investigation into the scientific literature reveals a significant challenge in
providing a comparative analysis of "Anavenol's” effects on different cell lines. The term
"Anavenol" is associated with at least two distinct pharmaceutical products, neither of which
has been the subject of published research regarding its effects on cell lines such as MCF-7,
HelLa, or A549. This absence of foundational data makes a comparative guide for researchers,
as requested, currently impossible.

One identified substance, known as Anavenol (3-Naphthoxyethanol), is described as an agent
for pain relief in horses.[1][2] Its mechanism of action and cellular effects, particularly in the
context of cancer cell lines, are not documented in the available scientific literature.

Another product formerly marketed as Anavenol was a combination medication for human use,
primarily for treating venous disorders like chronic venous insufficiency.[3] This formulation
contained dihydroergokristin, eskulosid, and rutosid.[3] Dihydroergokristin acts by dilating small
arteries and improving capillary blood flow, while eskulosid and rutosid have mild anti-
inflammatory effects and strengthen venous walls.[3] However, the production, distribution, and
registration of this medication were discontinued in 2014 following a re-evaluation by the
European Medicines Agency's Committee for Medicinal Products for Human Use (CHMP),
which concluded that the risks associated with ergot alkaloids, including dihydroergokristin,
outweighed their benefits in treating circulatory problems.[4]

Crucially, no peer-reviewed studies, clinical trial data, or other experimental reports were found
that detail any investigation of either of these "Anavenol" formulations on cancer cell lines. The
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core requirements of the user's request—quantitative data on cytotoxic or other effects,
detailed experimental protocols, and diagrams of signaling pathways—cannot be fulfilled due to
this fundamental lack of primary research.

For the benefit of researchers, scientists, and drug development professionals, it is imperative
to clarify that the name "Anavenol" does not currently correspond to a single, well-defined
experimental compound with a known profile of activity in cellular biology or oncology. Any
future research referencing "Anavenol” would need to explicitly define the chemical entity
under investigation to avoid ambiguity and contribute to the scientific record. Until such
research is conducted and published, a comparative analysis of its effects on different cell lines
remains an unachievable objective.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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